Cas no 620547-84-4 (ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620547-84-4
• MF: C₁₉H₁₄Cl₂O₅
• MW: 393.217463970184
• CID: 5418441
• Update Time: 2025-10-28

ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C19H14Cl2O5/c1-2-24-18(22)10-25-12-4-5-13-16(9-12)26-17(19(13)23)8-11-3-6-14(20)15(21)7-11/h3-9H,2,10H2,1H3
• InChI Key： MZTBRPCTEOIYFK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=C(Cl)C(Cl)=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Professional Introduction to Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-84-4)

Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, identified by its CAS number CAS No. 620547-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzofuran derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 3,4-dichlorophenyl substituent and an acetoxy group, contribute to its distinct chemical properties and reactivity.

The benzofuran core of Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate plays a crucial role in determining its biological efficacy. Benzofuran derivatives have been extensively studied for their potential as intermediates in the synthesis of various pharmacologically active compounds. The presence of the 3,4-dichlorophenyl moiety enhances the electron-withdrawing nature of the molecule, which can influence its interaction with biological targets. This feature makes it a valuable scaffold for designing molecules with specific pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran structures. The acetoxy group in Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a popular choice for medicinal chemists working on drug discovery programs targeting various diseases.

The synthesis of Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate involves a series of well-defined chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the condensation of appropriate precursors to form the benzofuran core, followed by functional group modifications to introduce the acetoxy and 3,4-dichlorophenyl substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

The pharmacological properties of Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate have been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain management.

The structural motif of Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate also makes it a promising candidate for further development as an anticancer agent. The benzofuran scaffold is known to interact with biological targets such as kinases and transcription factors, which are critical in cancer cell proliferation and survival. By leveraging these interactions, researchers aim to develop novel compounds that can selectively inhibit cancer cell growth while minimizing side effects.

In addition to its potential therapeutic applications, Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene-3-ofoxo -dihydro -1 -benzofuran -6 -yloxy}acetate has also been investigated for its role in chemical biology research. Its unique structure provides a platform for studying molecular recognition processes and enzyme-substrate interactions. By understanding how this compound interacts with biological targets at the molecular level, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

The synthesis and application of Ethyl 2-{(2Z)-2-(3,4-dichlorophenyl)methylidene- -oxo---dihydro--1-benzofuran-->6>'-yloxy}acetate (<>CAS No.> <<>620547> <<>84> <<>4>) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 2-{(<<*>>)*(<*>>)*(*))methylidene-*-*-*-*-*-*-*-*-*-*-*-*-*oxo--dihydro--benzofuran--yloxy}acetate will play an increasingly important role in the discovery and development of novel therapeutic agents.